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Compound of Interest

Compound Name: Guanoxyfen nitrate

Cat. No.: B15573597

Disclaimer: Publicly available scientific literature and chemical databases lack specific data on
the physicochemical properties of Guanoxyfen nitrate. This guide provides available data for
the base compound, Guanoxyfen, and its documented sulfate salt. A hypothetical protocol for
the synthesis of Guanoxyfen nitrate is proposed based on established chemical principles.

Core Compound: Guanoxyfen

Guanoxyfen is a guanidine derivative. While specific data for many of its physicochemical
properties are not readily available in public databases, its identity has been established.

e CAS Number: 13050-83-4

e Molecular Formula: C1o0H15N30O

Physicochemical Data of Guanoxyfen and
Guanoxyfen Sulfate

The most commonly cited salt of Guanoxyfen is the sulfate salt. The following table
summarizes the available quantitative data for Guanoxyfen and Guanoxyfen sulfate.
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Property Guanoxyfen Guanoxyfen Sulfate (2:1)
CAS Number 13050-83-4 1021-11-0

Molecular Formula C10H15Ns0O C20H32N606S

Molecular Weight 193.25 g/mol (Calculated) 484.57 g/mol

Boiling Point Not Available 371.9°C at 760 mmHg[1]
Melting Point Not Available Not Available[1]

Flash Point Not Available 178.7°C[1]

Solubility Not Available Not Available[1]

Density Not Available Not Available[1]

Vapor Pressure Not Available 9.97E-06 mmHg at 25°C[1]

Hypothetical Experimental Protocol: Synthesis of
Guanoxyfen Nitrate

The following is a proposed, hypothetical experimental protocol for the synthesis of

Guanoxyfen nitrate from Guanoxyfen base. This protocol has not been experimentally

validated and should be adapted and performed with appropriate safety precautions by

qualified personnel.

Objective: To synthesize Guanoxyfen nitrate via a neutralization reaction between

Guanoxyfen free base and nitric acid.

Materials:

Guanoxyfen free base

Methanol or ethanol

Dilute nitric acid (e.g., 1 M HNOs)

Anhydrous diethyl ether or other suitable non-polar solvent
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e pH indicator paper or a calibrated pH meter
 Stir plate and magnetic stir bar

e Round-bottom flask

e Dropping funnel

e Biuchner funnel and filter paper

e Vacuum flask

» Rotary evaporator

o Standard laboratory glassware

Procedure:

» Dissolution of Guanoxyfen:

o Accurately weigh a sample of Guanoxyfen free base and dissolve it in a minimal amount
of a suitable solvent, such as methanol or ethanol, in a round-bottom flask equipped with a
magnetic stir bar.

o Stir the solution at room temperature until all the Guanoxyfen has dissolved.
o Neutralization:

o While stirring, slowly add dilute nitric acid dropwise to the Guanoxyfen solution using a
dropping funnel.

o Monitor the pH of the solution periodically using pH paper or a pH meter. Continue adding
nitric acid until the solution is neutralized (pH = 7). Avoid making the solution strongly
acidic.

o Precipitation and Isolation:
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o Once neutralized, the Guanoxyfen nitrate salt may precipitate out of the solution. If no
precipitate forms, slowly add a non-polar solvent like anhydrous diethyl ether to the stirred
solution to induce precipitation.

o Continue stirring for a period (e.g., 30 minutes) to ensure complete precipitation.
o Collect the precipitated solid by vacuum filtration using a Bichner funnel.

o Wash the solid with a small amount of cold diethyl ether to remove any unreacted starting
materials or impurities.

¢ Drying and Characterization:
o Dry the collected solid under vacuum to remove any residual solvent.
o The resulting white or off-white solid is the hypothetical Guanoxyfen nitrate.

o Characterize the product to confirm its identity and purity using techniques such as
Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR)
spectroscopy, and elemental analysis. Determine the melting point of the synthesized
compound.

Logical Relationship Diagram

The following diagram illustrates the relationship between the Guanoxyfen base, its known
sulfate salt, and the hypothetical nitrate salt.
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Caption: Relationship between Guanoxyfen and its salts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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